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Compound of Interest

Compound Name: 8-Ethylthiocaffeine

Cat. No.: B13760559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of stock solutions of 8-
Ethylthiocaffeine, a derivative of caffeine. The protocols and data presented herein are

intended to ensure accurate and reproducible experimental results.

Chemical and Physical Properties
While specific data for 8-Ethylthiocaffeine is not readily available, the properties of closely

related compounds can provide valuable guidance. The following table summarizes the

physicochemical properties of similar caffeine derivatives.

Property
8-((2-
aminoethyl)thio)caffeine
hydrochloride[1]

8-((2-
(dimethylamino)ethyl)thio)
caffeine hydrochloride[2]

Molecular Formula C10H16ClN5O2S C12H20ClN5O2S

Molar Mass 305.784 g/mol 333.84 g/mol

Boiling Point 508.8°C Not Available

Flash Point 261.5°C Not Available

Topological Polar Surface Area 113.14 Å² 88.2 Å²
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Note: These properties are for related compounds and should be used as an estimation for 8-
Ethylthiocaffeine.

Safety Precautions
Before handling 8-Ethylthiocaffeine, it is crucial to review the Safety Data Sheet (SDS) for

caffeine and other related sulfur-containing compounds.[3][4][5][6][7]

General Handling Guidelines:

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.[4][5][6][7]

Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors.[4][6]

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[3][5][6]

Do not eat, drink, or smoke while handling the chemical.[3][4][6]

Keep the compound away from heat, sparks, and open flames.[4][5][6][7]

Store the compound in a tightly closed container in a cool, dry, and well-ventilated place.[4]

[5][7]

Emergency Procedures:

If swallowed: Rinse mouth and call a poison center or doctor.[3][6]

If inhaled: Move the person to fresh air.[4][6]

In case of fire: Use carbon dioxide, dry chemical, or foam to extinguish.[6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of 8-Ethylthiocaffeine. The

molecular weight of a related compound, 8-((2-aminoethyl)thio)caffeine (C10H15N5O2S),
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which is 269.33 g/mol , will be used for calculation purposes. It is imperative to use the actual

molecular weight of your specific 8-Ethylthiocaffeine compound.

Materials:

8-Ethylthiocaffeine powder

Dimethyl sulfoxide (DMSO)

Analytical balance

Spatula

Weighing paper or boat

Microcentrifuge tubes or vials

Pipettes and sterile filter tips

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Calculate the required mass:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 269.33 g/mol x 1000 mg/g = 2.6933 mg

It is advisable to prepare a larger volume (e.g., 10 mL) to minimize weighing errors. For 10

mL, you would need 26.933 mg.

Weigh the compound:

Tare the analytical balance with a weighing boat.
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Carefully weigh the calculated amount of 8-Ethylthiocaffeine powder.

Dissolve the compound:

Transfer the weighed powder to an appropriate sterile tube or vial.

Add the desired volume of DMSO (e.g., 10 mL for a 10 mL stock).

Close the container tightly.

Ensure complete dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, gentle warming in a water bath (not exceeding

37°C) or sonication can be applied. Visually inspect the solution to ensure no solid

particles remain.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing the stock solution and

a hypothetical signaling pathway where an 8-Ethylthiocaffeine analog might be involved.
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Caption: Workflow for the preparation of 8-Ethylthiocaffeine stock solution.
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Caption: Hypothetical signaling pathway involving an adenosine receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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